
Handling and storage procedures for 4-
Ethylnitrobenzene in the lab

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Ethylnitrobenzene

Cat. No.: B091404 Get Quote

Application Notes and Protocols for 4-
Ethylnitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 4-
Ethylnitrobenzene in a laboratory setting. It includes key physical, chemical, and toxicological

data, as well as experimental protocols relevant to its application in research and development.

Introduction
4-Ethylnitrobenzene (CAS No. 100-12-9) is an aromatic nitro compound that serves as a

valuable intermediate in organic synthesis.[1] Its chemical structure, featuring an ethyl group

and a nitro group on a benzene ring, allows for a variety of chemical transformations. The nitro

group can be readily reduced to an amine, providing a pathway to 4-ethylaniline, a precursor

for various dyes, pharmaceuticals, and other specialty chemicals. Notably, 4-
ethylnitrobenzene is a key raw material in the synthesis of the broad-spectrum antibiotic

chloramphenicol. Given its reactivity and potential hazards, strict adherence to safety protocols

is essential when handling this compound.
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Property Value Reference

Molecular Formula C₈H₉NO₂ [2][3]

Molecular Weight 151.17 g/mol [2][3]

Appearance
Light yellow to yellow to

orange clear liquid
[4]

Boiling Point 242 °C [2]

Melting Point -18 °C [3]

Flash Point 117 °C [4]

Specific Gravity 1.12 (at 20°C) [3]

Refractive Index 1.54 [3]

Toxicological Data*
Specific quantitative toxicity data for 4-Ethylnitrobenzene is not readily available. The data

presented below is for Nitrobenzene, a closely related compound, and should be considered as

a conservative estimate of potential toxicity.

Parameter Value Species Reference

LD50 Oral 588 mg/kg Rat [5]

LD50 Dermal 760 mg/kg Rabbit [5]

LC50 Inhalation 556 ppm (4 hours) Rat [6]

Occupational Exposure Limits*
Specific occupational exposure limits for 4-Ethylnitrobenzene have not been established. The

limits for Nitrobenzene are provided as a safety reference.
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Organization Limit Type Value Reference

OSHA PEL (8-hour TWA) 1 ppm (5 mg/m³) [skin] [7][8]

NIOSH REL (10-hour TWA) 1 ppm (5 mg/m³) [skin] [9]

ACGIH TLV (8-hour TWA) 1 ppm (5 mg/m³) [skin] [7]

Note: The "[skin]" notation indicates that skin absorption is a significant route of exposure.

Health and Safety Information
GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.[1]

Eye Irritation 2A
H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation.[1]

Hazardous to the aquatic

environment, acute hazard
3

H402: Harmful to aquatic life.

[4]

First Aid Measures
Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Call a poison

control center.
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Handling and Storage Procedures
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.

Respiratory Protection: A NIOSH/MSHA-approved respirator is recommended. Use a full-

face supplied-air respirator if the potential for exposure is high.

Safe Handling Practices
Always work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with eyes, skin, and clothing.

Avoid breathing vapor or mist.

Wash thoroughly after handling.

Keep away from heat, sparks, and flame.

Ground and bond containers when transferring material.

Storage
Keep container tightly closed in a dry, cool, and well-ventilated place.[4]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Keep away from sources of ignition.
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Reduction of 4-Ethylnitrobenzene to 4-Ethylaniline
This protocol describes a general procedure for the reduction of 4-ethylnitrobenzene to 4-

ethylaniline using tin and hydrochloric acid.

Materials:

4-Ethylnitrobenzene

Granulated Tin

Concentrated Hydrochloric Acid

Sodium Hydroxide solution (e.g., 30%)

Diethyl ether or other suitable extraction solvent

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Standard laboratory glassware

Procedure:

In a round-bottom flask equipped with a reflux condenser, place 4-ethylnitrobenzene and

granulated tin.

Slowly add concentrated hydrochloric acid to the flask. The reaction is exothermic and may

require cooling in an ice bath to control the rate.

After the initial reaction has subsided, heat the mixture to reflux for 1-2 hours to ensure the

reaction goes to completion.
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Cool the reaction mixture to room temperature and make it strongly alkaline by the slow

addition of a concentrated sodium hydroxide solution.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure to obtain crude 4-

ethylaniline.

The product can be further purified by distillation under reduced pressure.
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Caption: Logical workflow for the safe handling and storage of 4-Ethylnitrobenzene.
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Caption: Experimental workflow for the reduction of 4-Ethylnitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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